Cas no 91352-41-9 (2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester)

2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester structure
91352-41-9 structure
Product Name:2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester
CAS No:91352-41-9
MF:C11H16O3
MW:196.242943763733
CID:811997
PubChem ID:250091
Update Time:2025-04-19

2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester
    • methyl 5-(2-methylbutan-2-yl)furan-2-carboxylate
    • DTXSID10290516
    • NSC-69091
    • NSC69091
    • 91352-41-9
    • Inchi: 1S/C11H16O3/c1-5-11(2,3)9-7-6-8(14-9)10(12)13-4/h6-7H,5H2,1-4H3
    • InChI Key: YTAQQZFNQJRVGW-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1C(C)(C)CC

Computed Properties

  • Exact Mass: 196.109944368g/mol
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 39.4Ų
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.